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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891

An In-Depth Technical Guide to 1-Undecanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Undecanol-d4, a deuterated
form of 1-Undecanol. This document details its chemical properties, synthesis, and
applications, with a focus on its use as an internal standard in quantitative analysis and its
potential role in drug delivery systems.

Core Compound Details

1-Undecanol-d4 is a stable isotope-labeled version of 1-Undecanol, a fatty alcohol. The
incorporation of deuterium atoms makes it a valuable tool in various research and development
applications, particularly in mass spectrometry-based quantitative analysis.
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Property Value Reference
CAS Number 1219803-47-0 [1]
Molecular Formula C11H20D40 [1]
Synonyms Undecyl alcohol-d4 [1]
Appearance Colorless liquid [2]

- Insoluble in water; Soluble in
Solubility [2]
ethanol and ether

Quantitative Data for Analytical Applications

1-Undecanol-d4 is primarily used as an internal standard in quantitative analytical methods,
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS), for the precise measurement of unlabeled 1-Undecanol. The following
table summarizes typical parameters for such analyses.
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Gas Chromatography-
Parameter Mass Spectrometry (GC- Reference
MS)

Agilent J&W DB-5ms Ultra

Column Inert, 30 m x 0.25 mm, 0.25 [3]
pum
] Helium at a constant flow of
Carrier Gas _ [3]
1.2 mL/min
Injector Temperature 250°C [3]

Initial 80°C (1 min), ramp
Oven Temperature Program ) ) [3]
10°C/min to 250°C, hold 5 min

Electron lonization (El) at 70

lonization Mode oV [3]
Acquisition Mode Selected lon Monitoring (SIM) [3]
Limit of Detection (LOD) 0.05 - 0.5 pg/mL [3]
Limit of Quantification (LOQ) 0.2 -2 yg/mL [3]

Experimental Protocols
Synthesis of 1-Undecanol-d4

A common method for the synthesis of deuterated alcohols involves the reduction of the
corresponding carboxylic acid or ester using a deuterated reducing agent. The following is a
representative protocol for the synthesis of 1-Undecanol-d4 from undecanoic acid.

Materials:
e Undecanoic acid
e Lithium aluminum deuteride (LiAID4)

e Anhydrous diethyl ether
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Dry glassware

Argon or nitrogen atmosphere

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere, a solution of undecanoic
acid in anhydrous diethyl ether is prepared.

The flask is cooled in an ice bath.

A solution of lithium aluminum deuteride in anhydrous diethyl ether is added dropwise from
the dropping funnel to the stirred solution of undecanoic acid.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then gently refluxed for 4-6 hours.

The reaction is monitored for completion using Thin Layer Chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,
followed by a 15% sodium hydroxide solution, and then more water.

The resulting precipitate is filtered off, and the organic layer is separated.
The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure to yield crude 1-Undecanol-d4.

The product is purified by vacuum distillation.

GC-MS Analysis of 1-Undecanol using 1-Undecanol-d4
as an Internal Standard

This protocol describes the quantitative analysis of 1-Undecanol in a sample matrix using 1-

Undecanol-d4 as an internal standard.[3][4]
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Materials:

Sample containing 1-Undecanol

1-Undecanol-d4 solution of known concentration (internal standard)

Hexane (or other suitable solvent)

GC-MS system
Procedure:
e Sample Preparation:

o To a known volume or weight of the sample, add a precise volume of the 1-Undecanol-d4
internal standard solution.

o Extract the analytes using hexane.

o The extract may be concentrated or diluted as necessary to fall within the calibration
range.

e Instrumental Analysis:

o Inject 1 pL of the prepared sample into the GC-MS system.

o Utilize the instrumental parameters outlined in the quantitative data table above.

o In SIM mode, monitor characteristic ions for both 1-Undecanol and 1-Undecanol-d4.
e Quantification:

o Construct a calibration curve by analyzing a series of standards containing known
concentrations of 1-Undecanol and a constant concentration of 1-Undecanol-d4.

o Plot the ratio of the peak area of 1-Undecanol to the peak area of 1-Undecanol-d4
against the concentration of 1-Undecanol.
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o Determine the concentration of 1-Undecanol in the unknown sample by interpolating its
peak area ratio from the calibration curve.

Signaling Pathways and Biological Relevance

1-Undecanol, as a fatty alcohol, is involved in lipid metabolism. While a specific signaling
pathway for 1-Undecanol is not extensively documented, it is understood to be part of the
broader fatty acid metabolism pathway.[5] Fatty alcohols can be synthesized from fatty acyl-
CoAs and can be metabolized to fatty acids.

Alcohol Dehydrogenase
1-Undecanol
Fatty Acyl-CoA Acyl-CoA Reductase Fatty Aldehyde Alcohol Dehydrogenase

Aldehyde Dehydrogenase Undecanoic Acid Beta-Oxidation

Click to download full resolution via product page

Simplified overview of 1-Undecanol's involvement in fatty acid metabolism.

Experimental Workflow and Logical Relationships

The use of 1-Undecanol-d4 as an internal standard is a critical component of a robust
guantitative analytical workflow. The following diagram illustrates the logical steps involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12309891?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-undecanol-d4.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Gas_Chromatography_Analysis_of_1_Undecanol.pdf
https://www.benchchem.com/pdf/Validating_the_Purity_of_1_Undecanol_A_Comparative_Guide_Using_GC_MS_Analysis.pdf
https://www.hmdb.ca/metabolites/HMDB0013113
https://www.hmdb.ca/metabolites/HMDB0013113
https://www.benchchem.com/product/b12309891#1-undecanol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12309891#1-undecanol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12309891#1-undecanol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12309891#1-undecanol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12309891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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